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Compound of Interest

Compound Name:
(Triphenylphosphoranylidene)kete

ne

Cat. No.: B096259 Get Quote

CAS Number: 15596-07-3

(Triphenylphosphoranylidene)ketene, also widely known as the Bestmann Ylide, is a

versatile and highly reactive reagent in organic synthesis.[1][2][3] With the CAS number 15596-

07-3, this phosphorus ylide serves as a crucial nucleophilic two-carbon building block, enabling

the formation of complex molecular architectures.[4][5][6] Its unique reactivity has found broad

applications in the synthesis of pharmaceuticals, agrochemicals, and novel materials.[5][7] This

technical guide provides an in-depth overview of its properties, synthesis, reactivity, and

experimental protocols for researchers, scientists, and professionals in drug development.

Core Properties and Specifications
(Triphenylphosphoranylidene)ketene is a stable, yet reactive, solid compound.[7] It is

typically a white to pale yellow powder.[3][7] Key quantitative data and physical characteristics

are summarized in the tables below for easy reference.
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Property Value Reference(s)

Molecular Formula C₂₀H₁₅OP [2][4][7][8]

Molecular Weight 302.31 g/mol [2][4][7][8]

Melting Point 167 - 173 °C [4][7]

Appearance
White to off-white to pale

yellow powder
[7]

Boiling Point 455.4°C at 760 mmHg [5][9]

Density 1.12 g/cm³ [5][9]

Flash Point 229.2°C [5][9]

Storage Conditions
Store at room temperature

under an inert gas
[7]

Spectroscopic Data
Spectroscopy Peak Information Reference(s)

Infrared (IR) (KBr)
ν: 2090 (s, C=C=O), 1625 (m),

1436 (m), 1110 (m) cm⁻¹
[10]

¹H NMR (CDCl₃, 400 MHz)
δ: 7.77-7.64 (m, 6H), 7.63-7.55

(m, 3H), 7.54-7.44 (m, 6H)
[10]

¹³C NMR (CDCl₃, 100 MHz)

δ: 145.6 (d, ²JPC 43.0 Hz, Cβ),

132.3 (s, C-meta), 132.2 (s, C-

para), 129.6 (d, ¹JPC 98.5 Hz,

C-ipso), 128.8 (d, ³JPC 12.9

Hz, C-ortho), -10.5 (d, ¹JPC

185.4 Hz, Cα)

[10]

³¹P NMR (CDCl₃, 162 MHz) δ: 6.0 [10]
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The most common and convenient preparation of (Triphenylphosphoranylidene)ketene
involves a β-elimination reaction from (methoxycarbonylmethylene)triphenylphosphorane.[6]

Strong bases such as sodium hexamethyldisilazide (NaHMDS) or sodium amide are employed

for this purpose.[6][10]

Experimental Protocol: Preparation from
(Methoxycarbonylmethylene)triphenylphosphorane
This procedure is adapted from Organic Syntheses.[10]

Materials:

(Methoxycarbonylmethylene)triphenylphosphorane

Sodium amide (95% purity)

Toluene (dried)

Bis(trimethylsilyl)amine

Dry argon atmosphere

Procedure:

Maintain a dry argon atmosphere throughout the reaction.

In a 3-L, three-necked, round-bottomed flask equipped with a mechanical stirrer and a gas

inlet, add sodium amide (19.5 g, 0.5 mol), dry toluene (1300 mL), and bis(trimethylsilyl)amine

(81 g, 105 mL, 0.5 mol).

Fit the flask with a reflux condenser and flush with argon.

Heat the mixture to reflux in an oil bath to prepare sodium hexamethyldisilazide (NaHMDS)

in situ.

After the formation of NaHMDS, add (methoxycarbonylmethylene)triphenylphosphorane to

the reaction mixture.
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Continue to heat the reaction mixture at 65°C for approximately 20 hours.

Monitor the reaction progress using IR spectroscopy by observing the appearance of the

strong product band at 2090 cm⁻¹ and the disappearance of the starting ylide band at 1616

cm⁻¹.[10]

Upon completion, the reaction mixture is filtered while warm (30-50°C) to remove sodium

methoxide and any unreacted sodium amide. The filter funnel should be prepared with a

layer of basic alumina and celite.

The filtrate is concentrated under reduced pressure.

The crude product is purified by crystallization from toluene to yield

(Triphenylphosphoranylidene)ketene as a faintly yellow solid.
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Caption: Synthesis workflow for (Triphenylphosphoranylidene)ketene.

Reactivity and Applications
(Triphenylphosphoranylidene)ketene is a versatile reagent that participates in a wide array

of chemical transformations, making it a valuable tool in organic synthesis.[5][7]

Key Reactions
Reactions with Nucleophiles: It readily reacts with alcohols and amines to form α-

phosphoranylidene esters and amides, respectively. These products are stable Wittig

reagents that can be used in subsequent reactions.[11][12]

Cycloaddition Reactions: The ylide undergoes [2+2] cycloaddition reactions with ketenes to

form cyclobutan-1,3-diones and [2+4] cycloadditions with isocyanates and isothiocyanates to
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yield six-membered heterocyclic compounds.[10][13]

Wittig-type Reactions: In the presence of an aldehyde or ketone, the in situ generated α-

phosphoranylidene ester or amide can undergo an intramolecular or intermolecular Wittig

reaction to produce α,β-unsaturated carbonyl compounds.[10][11]

Domino and Multi-component Reactions: Its ability to act as a chemical linchpin allows for its

use in elegant domino and multi-component reactions to construct complex molecular

frameworks efficiently.[5][11]
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Caption: Key reactivity pathways of (Triphenylphosphoranylidene)ketene.

Applications in Drug Development and Material Science
The versatility of (Triphenylphosphoranylidene)ketene makes it an important intermediate in

the synthesis of bioactive compounds and new materials.[7]

Pharmaceutical Industry: It serves as a key building block in the synthesis of various

pharmaceutical compounds, contributing to drug discovery efforts.[5][7] Its ability to facilitate

the formation of diverse molecular scaffolds is highly valued in medicinal chemistry.[7]
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Agrochemicals: The ylide is utilized in the creation of complex molecules for agrochemicals.

[7]

Material Science: It plays a role in the development of novel polymers and materials with

enhanced properties such as improved thermal stability and mechanical strength.[5][7]

Safety and Handling
(Triphenylphosphoranylidene)ketene should be handled with care. While the solid ylide is

not particularly sensitive to air or moisture, hot solutions can be sensitive.[10] It is

recommended to handle the compound in a well-ventilated fume hood and wear appropriate

personal protective equipment (PPE), including gloves and safety glasses. For detailed safety

information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
(Triphenylphosphoranylidene)ketene, or the Bestmann Ylide, is a powerful and versatile

reagent in modern organic synthesis. Its unique reactivity profile allows for the efficient

construction of a wide range of organic molecules, making it an invaluable tool for researchers

in academia and industry, particularly in the fields of drug discovery and material science. This

guide provides a comprehensive overview of its properties, synthesis, and applications to aid in

its effective utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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